2,3-Dihydro-2-methylthiazolo[3,2-a]benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,3-Dihydro-2-methylthiazolo[3,2-a]benzimidazole is a useful research compound. Its molecular formula is C10H10N2S and its molecular weight is 190.26. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antitumor Activities
Compounds incorporating 2,3-Dihydro-2-methylthiazolo[3,2-a]benzimidazole have been synthesized and evaluated for their antimicrobial properties. These compounds have shown promising broad-spectrum antibacterial and antifungal profiles against various microorganisms, suggesting their potential in developing new antimicrobial agents (Mahmoud et al., 2013). Additionally, the immunostimulatory activity of related compounds has been explored in tumorous and non-tumorous systems, highlighting their potential in enhancing anti-tumor immunity (Tagliabue et al., 1978).
Cell Cycle Disruption and Apoptotic Activity
Derivatives of this compound, such as 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile, have demonstrated significant antiproliferative activity and the ability to induce apoptosis in cancer cells. These findings suggest their potential use in cancer therapy, particularly in disrupting cell cycle progression and inducing cancer cell death (Sarhan et al., 2010).
Synthesis of Novel Compounds for Biological Applications
The chemical versatility of this compound allows for the synthesis of various novel compounds with potential biological applications. For instance, the synthesis of new thiazolopyrimidines and their evaluation as antimicrobial and antitumor agents highlight the compound's utility in medicinal chemistry (Said et al., 2004). Furthermore, the development of derivatives based on the thiazolo[3,2-a]benzimidazole moiety for targeting bacterial and fungal species demonstrates its application in discovering new antimicrobial agents (Hamdy et al., 2007).
Mechanism of Action
Target of Action
Similar compounds have shown significant activity against mycobacterium tuberculosis (mtb) h37ra .
Mode of Action
It’s worth noting that similar compounds have been found to selectively inhibit mtb over a selected panel of non-tuberculous mycobacteria (ntm) . Molecular docking and dynamics studies were carried out for the most active compounds in order to understand the putative binding pattern, as well as stability of the protein–ligand complex, against the selected target Pantothenate synthetase of Mtb .
Biochemical Pathways
Related compounds have shown to affect the pantothenate synthetase pathway of mtb .
Pharmacokinetics
In silico admet prediction was carried out for similar compounds .
Result of Action
Similar compounds have shown significant activity against mtb h37ra .
Action Environment
It’s worth noting that the synthesis of similar compounds was carried out under specific conditions .
Future Directions
Properties
IUPAC Name |
2-methyl-1,2-dihydro-[1,3]thiazolo[3,2-a]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2S/c1-7-6-12-9-5-3-2-4-8(9)11-10(12)13-7/h2-5,7H,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBZLKJGXGZFMDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN2C3=CC=CC=C3N=C2S1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.